molecular formula C40H56N10O14S B1210163 meANA CAS No. 21150-19-6

meANA

Cat. No.: B1210163
CAS No.: 21150-19-6
M. Wt: 933 g/mol
InChI Key: KWVVFUVYNDWIFA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The term "meANA" appears in multiple contexts across the provided evidence, but its most scientifically relevant application is as a variant or abbreviated form of Phytophthora sansothis compound (referred to as P. sano this compound in ), an oomycete pathogen threatening soybean production. This pathogen causes root rot (PRR) in soybeans and shares ecological and symptomatic similarities with Phytophthora sojae. Unlike P. sojae, which has well-characterized race-specific resistance genes, P. sansothis compound exhibits isolate-specific virulence patterns, complicating resistance breeding efforts . Additionally, P. sansothis compound is susceptible to chemical controls like metalaxyl and ethaboxam, which are also effective against P. sojae, suggesting overlapping management strategies .

In materials science, "this compound" is referenced as a statistical term (e.g., "this compound" in ) denoting arithmetic means in datasets, such as mechanical properties of fluoropolymers or pharmacokinetic parameters. However, the primary focus here is on its biological context due to the pathogen’s agricultural significance.

Properties

CAS No.

21150-19-6

Molecular Formula

C40H56N10O14S

Molecular Weight

933 g/mol

IUPAC Name

2-[34-butan-2-yl-13-(3,4-dihydroxybutan-2-yl)-8-hydroxy-22-methoxy-2,5,11,14,27,30,33,36,39-nonaoxo-27λ4-thia-3,6,12,15,25,29,32,35,38-nonazapentacyclo[14.12.11.06,10.018,26.019,24]nonatriaconta-18(26),19(24),20,22-tetraen-4-yl]acetamide

InChI

InChI=1S/C40H56N10O14S/c1-5-17(2)32-37(60)43-12-30(55)44-26-16-65(63)39-22(21-7-6-20(64-4)9-23(21)47-39)10-24(34(57)42-13-31(56)48-32)45-38(61)33(18(3)28(53)15-51)49-36(59)27-8-19(52)14-50(27)40(62)25(11-29(41)54)46-35(26)58/h6-7,9,17-19,24-28,32-33,47,51-53H,5,8,10-16H2,1-4H3,(H2,41,54)(H,42,57)(H,43,60)(H,44,55)(H,45,61)(H,46,58)(H,48,56)(H,49,59)

InChI Key

KWVVFUVYNDWIFA-UHFFFAOYSA-N

SMILES

CCC(C)C1C(=O)NCC(=O)NC2CS(=O)C3=C(CC(C(=O)NCC(=O)N1)NC(=O)C(NC(=O)C4CC(CN4C(=O)C(NC2=O)CC(=O)N)O)C(C)C(CO)O)C5=C(N3)C=C(C=C5)OC

Canonical SMILES

CCC(C)C1C(=O)NCC(=O)NC2CS(=O)C3=C(CC(C(=O)NCC(=O)N1)NC(=O)C(NC(=O)C4CC(CN4C(=O)C(NC2=O)CC(=O)N)O)C(C)C(CO)O)C5=C(N3)C=C(C=C5)OC

Synonyms

6'-O-methyl alpha-amanitin
meANA

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds/Pathogens

Table 1: Key Differences Between P. sansomeana and Related Oomycete Pathogens

Property/Criteria P. sansothis compound (this compound) P. sojae P. ultimum (Reference)
Host Specificity Broad (soybean, corn) Narrow (primarily soybean) Broad (multiple crops)
Resistance Mechanism Partial resistance via 2 QTLs Race-specific Rps genes None well-characterized
Chemical Sensitivity Susceptible to metalaxyl, ethaboxam Susceptible to metalaxyl Variable resistance to fungicides
Disease Management Seed treatments effective Resistant cultivars + seed treatments Crop rotation, soil fumigation
Genetic Stability Isolate-specific virulence Stable race structure High genetic variability

Research Findings

Chemical Control Efficacy :

  • Seed treatments combining metalaxyl and ethaboxam reduced P. sansothis compound-induced root rot by 60–70% in lab assays, comparable to their efficacy against P. sojae .
  • In contrast, P. ultimum shows resistance to metalaxyl in field isolates, necessitating alternative strategies like phosphite-based fungicides .

Genetic Resistance :

  • Two small-effect QTLs (quantitative trait loci) in soybean conferred partial resistance to P. sansothis compound, but these were isolate-specific. For example, one isolate overcame both QTLs, highlighting the pathogen’s adaptability .
  • P. sojae resistance relies on major Rps genes (e.g., Rps1c, Rps3a), which provide complete but race-specific protection, a contrast to P. sansothis compound’s partial QTL-based resistance .

Ecological Impact :

  • P. sansothis compound thrives in both soybean and corn rotations, complicating crop management. In contrast, P. sojae is largely confined to soybean fields, allowing targeted control .

Diagnostic Challenges: P. sansothis compound and P. sojae cause similar root rot symptoms, but molecular markers (e.g., ITS sequencing) are required for definitive identification due to overlapping morphological traits .

Critical Notes and Limitations

  • Data Gaps: Studies on P.
  • Resistance Durability : The isolate-specific nature of QTLs raises concerns about the longevity of genetic resistance in soybean cultivars .
  • Taxonomic Clarification: The term "this compound" is inconsistently defined across disciplines (e.g., as a pathogen, a statistical term, or a geological unit in ). This ambiguity necessitates context-specific interpretation.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.